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Compound of Interest

Compound Name: 2-Amino-3-bromo-4-picoline

Cat. No.: B1285222 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Amino-3-bromo-4-picoline in a laboratory setting. The

information is intended for researchers, scientists, and professionals in drug development to

ensure safe handling and mitigate risks.

Immediate Safety and Handling Precautions
2-Amino-3-bromo-4-picoline is a chemical compound that requires careful handling due to its

potential hazards. While a comprehensive toxicological profile for this specific compound is not

readily available, data from structurally similar compounds suggest that it may be harmful if

swallowed, in contact with skin, or if inhaled, and can cause skin and eye irritation.[1][2]

Therefore, it is crucial to handle this chemical in a well-ventilated area, preferably within a

chemical fume hood, and to wear appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Amino-3-bromo-4-picoline to minimize

exposure and ensure personal safety.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles or Face Shield

Chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US) approved

standards. A face shield should

be worn where splashing is a

risk.[3][4]

Skin Protection Chemical-resistant Gloves
Nitrile gloves or other

chemically resistant gloves.[2]

Laboratory Coat A standard laboratory coat.

Respiratory Protection NIOSH-approved Respirator

A NIOSH-approved N95 dust

mask is required if there is a

potential for dust generation.[2]

In case of insufficient

ventilation, use a full-face

respirator.

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Amino-3-bromo-4-picoline is

essential for its safe handling and storage.
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Property Value

Molecular Formula C₆H₇BrN₂[5]

Molecular Weight 187.04 g/mol [5]

Appearance Light brown to dark brown colored powder[5]

Melting Point 67-72°C[6]

Boiling Point ~308°C[6]

Flash Point 140.1°C[6]

Solubility
Slightly soluble in water, easily soluble in

organic solvents like ethanol and ether.[7]

Storage Temperature 0-8°C[5]

Experimental Protocols
Handling and Storage Protocol:

Engineering Controls: Always handle 2-Amino-3-bromo-4-picoline in a well-ventilated area,

preferably inside a certified chemical fume hood.[3] Ensure that eyewash stations and safety

showers are readily accessible.[3]

Personal Protective Equipment (PPE): Before handling, don the required PPE as specified in

the table above.

Dispensing: When weighing or transferring the solid, use a spatula and avoid generating

dust. Use a container that can be securely sealed.

Storage: Store the compound in a tightly sealed, properly labeled container in a cool, dry,

and well-ventilated area.[5] Keep it away from incompatible materials such as strong

oxidizing agents and strong acids.[2]

Hygiene: Wash hands thoroughly after handling the compound.[1] Do not eat, drink, or

smoke in the laboratory.
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Disposal Protocol:

Waste Segregation: Designate a specific, clearly labeled hazardous waste container for

"Halogenated Organic Solids." Do not mix this waste with non-halogenated chemical waste.

[2]

Waste Collection: Carefully sweep up any solid 2-Amino-3-bromo-4-picoline waste using a

dedicated brush and dustpan, avoiding dust generation.[2] Place the collected solid waste

and any contaminated disposable materials (e.g., weighing paper, contaminated gloves) into

the designated hazardous waste container.[2] The container should be made of a compatible

material, such as high-density polyethylene (HDPE), and have a secure lid.[2]

Container Management: Securely seal the hazardous waste container when not in use and

once it is full.[2]

Waste Storage: Store the sealed container in a designated, well-ventilated waste

accumulation area, away from incompatible materials.[2]

Final Disposal: Arrange for the collection of the hazardous waste container by a licensed

environmental waste management company, following your institution's and local

regulations.[2] Do not dispose of this chemical in the regular trash or down the drain.[2]

Empty Containers: Empty containers that held 2-Amino-3-bromo-4-picoline must also be

disposed of as hazardous waste unless they have been triple-rinsed with an appropriate

solvent.

Logical Workflow for Handling 2-Amino-3-bromo-4-
picoline
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Workflow for Handling 2-Amino-3-bromo-4-picoline
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Caption: Workflow for Handling 2-Amino-3-bromo-4-picoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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